85199-06-0(2,5-Dimethylphenylboronic acid),D3517

2,5-Dimethylphenylboronic acid Properties

Names and Identifiers

- 2,5-Dimethylphenylboronic acid
- 2,5-Dimethylphenylboronic Acid (contains varying amounts of Anhydride)
- (2,5-Dimethylphenyl)boronic Acid
- p-Xyleneboronic acid
- 2,5-Dimethylbenzeneboronic Acid (contains varying amounts of Anhydride)
- p-Xylene-2-boronic Acid (contains varying amounts of Anhydride)
- 2,5-Dimethylbenzeneboronic acid
- 2,5-Dimethylphenylboronicacid
- p-Xylene-2-boronic Acid
- Boronic acid, (2,5-dimethylphenyl)-
- (2,5-Dimethylphenyl)Boranediol
- PubChem1831
- KSC448A1R
- 2,5-dimehylphenylboronic acid
- 2,5-Dimethylphenylboranic acid
- 2,5-Dimethylbenzenboronic acid
- 2,5-dimethyl-phenylboronic acid
- 2,5-dimethylphenyl boronic acid
- 2,5-Dimethyl phenyl
- 2,5-Xyleneboronic acid (7CI)
- B-(2,5-Dimethylphenyl)boronic acid (ACI)
- Boronic acid, (2,5-dimethylphenyl)- (9CI)
- (2,5-Dimethylphenyl)boronic acid
- 2,5-Dimethylphenylboronic acid,98%
- (2,5-dimethylphenyl)boronic Acid
- 2,5-Dimethyl phenylboronic acid
- AKOS000285071
- D3517
- SCHEMBL513136
- SY014621
- F0001-2144
- B-(2,5-Dimethylphenyl)-Boronic Acid; 2,5-Xyleneboronic Acid; (2,5-Dimethylphenyl)-boronic Acid; (2,5-Dimethylphenyl)boronic Acid; p-Xyleneboronic Acid
- CS-D1026
- HY-32909
- 2,5-Dimethylbenzeneboronic Acid
- 85199-06-0
- 2,5-dimethylbenzene boronic acid
- MFCD01863525
- Z381540980
- EN300-117672
- GS-6906
- AC-24789
- J-507365
- DTXSID80370238
- 2,5-DIMETHYLBENZENEBORONICACID
- DB-009494
- +Expand
- MDL： MFCD01863525
- InChIKey： OOMZKLJLVGQZGV-UHFFFAOYSA-N
- Inchi： 1S/C8H11BO2/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5,10-11H,1-2H3
- SMILES： OB(C1C(C)=CC=C(C)C=1)O
- BRN： 3241785

Computed Properties

Exact Mass: 150.08521g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 150.08521g/mol
Monoisotopic Mass: 150.08521g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 11
Complexity: 127
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: -0.01680
PSA: 40.46000
Refractive Index: 1.523
Boiling Point: 305.1℃ at 760 mmHg
Melting Point: 192°C(lit.)
Flash Point: 138.3℃
Color/Form: solid
Solubility: Not determined
Density: 1.0700

2,5-Dimethylphenylboronic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xn Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：0-6°C
Risk Phrases： 36/37/38-22
HazardClass：IRRITANT

2,5-Dimethylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,5-Dimethylphenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GGT-5g	2,5-Dimethylphenylboronic acid	85199-06-0	97%	5g	$8.00	2024-04-21
A2B Chem LLC	AB60509-5g	2,5-Dimethylphenylboronic acid	85199-06-0	97%	5g	$8.00	2024-04-19
abcr	AB133880-5 g	2,5-Dimethylbenzeneboronic acid, 97%; .	85199-06-0	97%	5g	€77.40	2023-05-10
Alichem	A242000089-250mg	2,5-Dimethylphenylboronic acid	85199-06-0	98%	250mg	$714.00	2023-08-31
Ambeed	A119449-5g	2,5-Dimethylphenylboronic acid	85199-06-0	97%	5g	$10.0	2024-08-02
Apollo Scientific	OR10463-5g	2,5-Dimethylbenzeneboronic acid	85199-06-0	98%	5g	£10.00	2023-09-02
Chemenu	CM137009-100g	2,5-Dimethylphenylboronic acid	85199-06-0	95%	100g	$148	2023-01-09
ChemScence	CS-D1026-25g	2,5-Dimethylphenylboronic acid	85199-06-0	99.93%	25g	$41.0	2022-04-26
Enamine	EN300-117672-0.05g	(2,5-dimethylphenyl)boronic acid	85199-06-0	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	D690899-100g	2,5-Dimethylphenylboronic Acid	85199-06-0	98%	100g	$240	2022-10-10

2,5-Dimethylphenylboronic acid Synthesis

Synthetic Circuit 1

553-94-6

85199-06-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Water ; rt → -78 °C; -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 Reagents: Triethyl borate ; -78 °C; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis and characterization of organic light-emitting copolymers containing naphthalene

Kim, Jung-Sik; Heo, Jun; Kang, Pengtao; Kim, Jin Hak; Jung, Sung Ouk; et al, Macromolecular Research, 2009, 17(2), 91-98

Synthetic Circuit 2

553-94-6

85199-06-0

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 4 h, reflux; reflux → -78 °C
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; -78 °C; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 24 h, rt

Reference

New Phenyl-Substituted PPV Derivatives for Polymer Light-emitting Diodes-Synthesis, Characterization and Structure-Property Relationship Study

Chen, Zhi-Kuan; Lee, Nancy Hoi Sim; Huang, Wei; Xu, Yi-She; Cao, Yong, Macromolecules, 2003, 36(4), 1009-1020

Synthetic Circuit 3

553-94-6

85199-06-0

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Diethyl ether ; rt; heated; 30 min, reflux; reflux → -70 °C
1.2 Reagents: Trimethyl borate ; 30 min, -70 °C; 5 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water ; basified
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Synthesis and optoelectronic properties of alternating benzofuran/terfluorene copolymer with stable blue emission

Zhang, Haichang; Guo, Erqian; Fang, Yujie; Ren, Peihua; Yang, Wenjun, Journal of Polymer Science, 2009, 47(20), 5488-5497

Synthetic Circuit 4

553-94-6

85199-06-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
1.2 Reagents: Triisopropyl borate
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Directed Electrophilic Cyclizations: Efficient Methodology for the Synthesis of Fused Polycyclic Aromatics

Goldfinger, Marc B.; Crawford, Khushrav B.; Swager, Timothy M., Journal of the American Chemical Society, 1997, 119(20), 4578-4593

Synthetic Circuit 5

553-94-6

85199-06-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Hexane ; -70 °C; 30 min, -70 °C; 90 min, -70 °C → rt; rt → -70 °C
1.2 Reagents: Tributyl borate ; 45 min, -70 °C; 2 h, rt
1.3 Solvents: Water ; rt

Reference

Synthesis and Characterization of Highly Soluble Phenyl-Substituted Poly(p-phenylenevinylenes)

Johansson, D. Mikael; Srdanov, Gordana; Yu, Gang; Theander, Mathias; Inganaes, Olle; et al, Macromolecules, 2000, 33(7), 2525-2529

Synthetic Circuit 6

34202-99-8

85199-06-0

Reaction Conditions

1.1 Reagents: Water , Diborane Catalysts: Tetrahydrofuran Solvents: Water

Reference

Reactions of organothallium compounds with diborane

Pickles, Geoffrey M.; Spencer, Terence; Thorpe, F. Gordon; Ayala, Alicia D.; Podesta, Julio C., Journal of the Chemical Society, 1982, (12), 2949-51

2,5-Dimethylphenylboronic acid Raw materials

2,5-Dimethylphenylboronic acid Preparation Products

2,5-Dimethylphenylboronic acid (85199-06-0)

2,5-Dimethylphenylboronic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:85199-06-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:85199-06-0)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:85199-06-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,5-Dimethylphenylboronic acid Related Literature

1. A novel soluble poly(fluorenylenevinylene) conjugated polymer: synthesis, characterization and application to optoelectronic devices

Jonas Gruber,Rosamaria W. C. Li,Luis Henrique J. M. C. Aguiar,Adriano R. V. Benvenho,Rudolf Lessmann,Ivo A. Hümmelgen J. Mater. Chem. 2005 15 517
2. Side functionalization of diboronic acid precursors for covalent organic frameworks

Thomas Faury,Frédéric Dumur,Sylvain Clair,Mathieu Abel,Louis Porte,Didier Gigmes CrystEngComm 2013 15 2067
3. Cruciform oligo(phenylenevinylene) with a bipyridine bridge: synthesis, its rhenium(i) complex and photovoltaic properties

Feng He,Yinhua Zhou,Suijun Liu,Leilei Tian,Hai Xu,Houyu Zhang,Bin Yang,Qingfang Dong,Wenjing Tian,Yuguang Ma,Jiacong Shen Chem. Commun. 2008 3912
4. Direct amide synthesis via Ni-mediated aminocarbonylation of arylboronic acids with CO and nitroarenes

Ni Shen,Chi Wai Cheung,Jun-An Ma Chem. Commun. 2019 55 13709
5. Direct amide synthesis via Ni-mediated aminocarbonylation of arylboronic acids with CO and nitroarenes

Ni Shen,Chi Wai Cheung,Jun-An Ma Chem. Commun. 2019 55 13709
6. Asymmetric Suzuki–Miyaura cross-coupling of 1-bromo-2-naphthoates using the helically chiral polymer ligand PQXphos

Yuto Akai,Laure Konnert,Takeshi Yamamoto,Michinori Suginome Chem. Commun. 2015 51 7211
7. Synthesis of functionalized ellipticinium and ellipticine derivatives via electrophilic cyclization

T. Krishna Chaitanya,Rajagopal Nagarajan Org. Biomol. Chem. 2011 9 4662

Cas no 85199-06-0 (2,5-Dimethylphenylboronic acid)

2,5-Dimethylphenylboronic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-Dimethylphenylboronic acid Security Information

2,5-Dimethylphenylboronic acid Customs Data

China Customs Code:

Overview:

Summary:

2,5-Dimethylphenylboronic acid Price

2,5-Dimethylphenylboronic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

2,5-Dimethylphenylboronic acid Raw materials

2,5-Dimethylphenylboronic acid Preparation Products

2,5-Dimethylphenylboronic acid Suppliers

2,5-Dimethylphenylboronic acid Related Literature

Related Categories

85199-06-0 (2,5-Dimethylphenylboronic acid) Related Products